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Compound of Interest

Compound Name: 1-Bromo-4-phenylbutane

Cat. No.: B079780

This guide provides essential safety and logistical information for handling 1-Bromo-4-
phenylbutane, tailored for researchers, scientists, and drug development professionals.
Following these procedures is crucial for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Physical Properties

1-Bromo-4-phenylbutane is classified as a hazardous chemical that can cause skin, eye, and
respiratory irritation.[1][2] It is also a combustible liquid. Adherence to strict safety protocols is
mandatory to prevent exposure and ensure safe handling.

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C1oH13Br [1]
Molecular Weight 213.11 g/mol [1]
Appearance Colorless to cream liquid [31[4]
Density 1.214 g/cm3 [4115]
Melting Point 52 °C [4][5]
Boiling Point 131-133 °C at 12 mmHg [4]
Solubility Slightly soluble in water 516171
GHS Hazard Codes H315, H319, H335 [1][2]
Hazard Class z:r; Irrit. 2, Eye Irrit. 2, STOT 1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against chemical
exposure. The following PPE is required when handling 1-Bromo-4-phenylbutane.
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Protection Type Specific Equipment Standards & Remarks

) Must comply with OSHA 29
_ Chemical safety goggles or a
Eye/Face Protection CFR 1910.133 or European

full-face shield.
Standard EN166.[3][8]

Chemical-impermeable gloves .
o Gloves must be inspected
_ ] (Nitrile, Neoprene, or Butyl
Skin Protection before use. Wash hands
rubber recommended). _
) ) thoroughly after handling.[3][8]
Fire/flame-resistant lab coat.

If ventilation is inadequate or

irritation is experienced, a

Not required for normal use respirator should be used. For
Respiratory Protection with adequate ventilation (i.e., major spills or emergencies, a
in a chemical fume hood). self-contained breathing

apparatus (SCBA) is
necessary.[3][8]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential to minimize risk.
Step-by-Step Handling Protocol:

¢ Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and
understand the specific hazards.[3]

» Ventilation: Always handle 1-Bromo-4-phenylbutane in a well-ventilated area, preferably
within a certified chemical fume hood.[3][8]

e PPE Donning: Equip all required PPE as detailed in the table above before handling the
chemical.[9]

e Chemical Handling:

o Avoid all personal contact, including inhalation.[10]
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o Use caution to prevent spills.
o Keep the container tightly closed when not in use.[3]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[3][11]

e Post-Handling:
o Wash hands and forearms thoroughly after handling.
o Clean the work area and any equipment used.
Storage Plan:
e Store in a cool, dry, and well-ventilated area.[3]
» Keep containers tightly sealed to prevent leakage.[3]
o Store away from incompatible materials, such as strong oxidizing agents.[6]
Emergency and Disposal Plan
Immediate and correct response to an exposure or spill is critical.

First-Aid Procedures
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Exposure Route Procedure

) Move the individual to fresh air. Seek medical
Inhalation o
attention if symptoms occur.[3]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Rinse eyes immediately with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[3]

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

Spill Management:

Evacuate all non-essential personnel from the area.
e Ensure adequate ventilation. Remove all ignition sources.[10][11]
o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material using spark-proof tools and place it in a suitable, sealed
container for disposal.[10]

o Clean the spill area thoroughly.
Waste Disposal Plan:

o Waste disposal must be conducted in accordance with all local, regional, and national
regulations.[3][11]

¢ 1-Bromo-4-phenylbutane and its container must be disposed of as hazardous waste.[12]

e Do not allow the chemical to enter drains or waterways.[10][12]
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» Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of 1-Bromo-4-

phenylbutane.
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Safe Handling Workflow for 1-Bromo-4-phenylbutane
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Caption: Workflow for safe handling of 1-Bromo-4-phenylbutane.

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b079780?utm_src=pdf-body-img
https://www.benchchem.com/product/b079780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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